Cas no 106100-49-6 (3,4-dimethylfuran-2-carbaldehyde)

3,4-dimethylfuran-2-carbaldehyde structure
106100-49-6 structure
Product Name:3,4-dimethylfuran-2-carbaldehyde
CAS No:106100-49-6
MF:C7H8O2
MW:124.137222290039
CID:1171140
PubChem ID:21702852
Update Time:2025-04-20

3,4-dimethylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethylfuran-2-carbaldehyde
    • 2-furancarboxaldehyde, 3,4-dimethyl-
    • LogP
    • 2-furancarboxaldehyde, 3,4-dimethyl-; LogP
    • DTXSID30617145
    • Dimethylfurfurol
    • DA-24677
    • 854778-72-6
    • 106100-49-6
    • SCHEMBL1125166
    • Inchi: 1S/C7H8O2/c1-5-4-9-7(3-8)6(5)2/h3-4H,1-2H3
    • InChI Key: LBNGKDIXNBJVFT-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C(C)=C1C=O

Computed Properties

  • Exact Mass: 124.05244
  • Monoisotopic Mass: 124.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
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